Cas no 1342608-04-1 (2-(3-Bromofuran-2-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(3-Bromofuran-2-yl)-2,2-difluoroacetic acid
• CAS No: 1342608-04-1
• MF: C₆H₃BrF₂O₃
• MW: 240.987028360367
• CID: 5711324
• PubChem ID: 63950618
• Update Time: 2023-10-17

2-(3-Bromofuran-2-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1342608-04-1
• 2-(3-bromofuran-2-yl)-2,2-difluoroacetic acid
• EN300-1138226
• AKOS013266223
• 2-(3-bromofuran-2-yl)-2,2-difluoroaceticacid
• 2-Furanacetic acid, 3-bromo-α,α-difluoro-
• 2-(3-Bromofuran-2-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C6H3BrF2O3/c7-3-1-2-12-4(3)6(8,9)5(10)11/h1-2H,(H,10,11)
• InChI Key： JSVWIDAGPOMIMS-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 239.92336g/mol
• Monoisotopic Mass: 239.92336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.888±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±35.0 °C(Predicted)
• pka: 0.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides